Cas no 1448124-68-2 (3-(2-chloro-6-fluorophenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one)

• Product Name: 3-(2-chloro-6-fluorophenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one
• CAS No: 1448124-68-2
• MF: C₁₇H₂₀ClFN₄O₃S
• MW: 414.882104873657
• CID: 5977322
• PubChem ID: 71809070
• Update Time: 2025-08-05

3-(2-chloro-6-fluorophenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one
• 3-(2-chloro-6-fluorophenyl)-1-(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)propan-1-one
• F6441-7054
• 3-(2-chloro-6-fluorophenyl)-1-{4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl}propan-1-one
• CCG-346823
• 1448124-68-2
• AKOS024564174
• 3-(2-chloro-6-fluorophenyl)-1-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]propan-1-one

• Inchi： 1S/C17H20ClFN4O3S/c1-22-11-20-21-17(22)27(25,26)12-7-9-23(10-8-12)16(24)6-5-13-14(18)3-2-4-15(13)19/h2-4,11-12H,5-10H2,1H3
• InChI Key： YNKFENHROHJZFL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CCC(N1CCC(CC1)S(C1=NN=CN1C)(=O)=O)=O)F

Computed Properties

• Exact Mass: 414.0928675g/mol
• Monoisotopic Mass: 414.0928675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.5Ų

Additional information on 3-(2-chloro-6-fluorophenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one

3-(2-Chloro-6-Fluorophenyl)-1-{4-(4-Methyl-4H-1,2,4-Triazol-3-Yl)sulfonylpiperidin-1-Yl}Propan-1-One: A Comprehensive Overview

3-(2-Chloro-6-fluorophenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-yl}propan-1-one, commonly referred to by its CAS number 1448124-68-2, is a highly specialized organic compound with significant potential in the field of pharmaceuticals and advanced materials. This compound is characterized by its complex molecular structure, which includes a sulfonyl group attached to a piperidine ring and a substituted phenyl group. The presence of chlorine and fluorine atoms in the phenyl ring introduces unique electronic properties, making this compound a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in catalytic methodologies have enabled researchers to achieve higher yields and better purity levels during the synthesis process. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the efficiency of constructing the sulfonyl-piperidine moiety. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like 3-(2-chloro-6-fluorophenyl)-1-{4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidin-1-Yl}propan-one.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The sulfonyl group is known to play a critical role in modulating pharmacokinetic properties such as solubility and bioavailability. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various enzymes involved in disease pathways, including kinases and proteases. For example, researchers at a leading pharmaceutical company have reported that analogs of CAS 144812468 show remarkable selectivity towards a specific kinase target associated with cancer progression.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. The unique electronic properties imparted by the chlorine and fluorine substituents make it a candidate for use in organic electronics. Preliminary experiments suggest that thin films formed from this compound exhibit desirable semiconducting characteristics, which could be exploited in next-generation optoelectronic devices. Furthermore, its ability to form stable supramolecular assemblies under certain conditions opens up possibilities for its use in self-assembled monolayers and nanomaterials.

The structural complexity of 3-(2-chloro-fluoro-substituted phenyl)propanone derivative presents both challenges and opportunities for researchers. On one hand, its synthesis requires precise control over reaction conditions to avoid side reactions. On the other hand, this complexity also offers a platform for exploring novel chemical transformations and reaction mechanisms. Recent breakthroughs in computational chemistry have enabled researchers to model the electronic interactions within this molecule with unprecedented accuracy, providing valuable insights into its reactivity and stability.

From an environmental standpoint, there is growing interest in understanding the fate and behavior of compounds like CAS 144812468 in natural systems. While preliminary data suggest that it is not inherently hazardous under normal conditions, further studies are required to assess its potential impact on aquatic ecosystems. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental risk assessments for novel chemicals, particularly those intended for use in pharmaceuticals and advanced materials.

In conclusion, 3-(2-chloro-fluoro-substituted phenyl)propanone derivative (CAS 144812468) represents a fascinating example of how modern chemistry continues to push the boundaries of molecular design and functionality. Its diverse applications span from drug discovery to materials science, while ongoing research continues to uncover new insights into its properties and potential uses. As technology advances and our understanding deepens, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.